Cas no 176690-89-4 ((2E)-3-(4-tert-Butylphenyl)acryloyl chloride)

• Product Name: (2E)-3-(4-tert-Butylphenyl)acryloyl chloride
• CAS No: 176690-89-4
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• MDL: MFCD11108006
• CID: 1067778
• PubChem ID: 15781362
• Update Time: 2025-06-14

(2E)-3-(4-tert-Butylphenyl)acryloyl chloride Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-tert-Butylphenyl)acryloyl chloride
• 3-(4-tert-butylphenyl)prop-2-enoyl chloride
• BBL015038
• FT-0683363
• I14-26743
• SBB050865
• 3-(4-tert-Butyl-phenyl)-acryloyl chloride
• 2-propenoyl chloride, 3-[4-(1,1-dimethylethyl)phenyl]-, (2
• 176690-89-4
• STL197447
• MFCD11108006
• AKOS005173518
• VS-04811
• 2-propenoyl chloride, 3-[4-(1,1-dimethylethyl)phenyl]-, (2E)-
• (E)-3-(4-tert-butylphenyl)prop-2-enoyl chloride
• (2E)-3-(4-tert-Butylphenyl)prop-2-enoyl chloride
• DTXSID70578226
• ALBB-011750

• MDL： MFCD11108006
• Inchi： 1S/C13H15ClO/c1-13(2,3)11-7-4-10(5-8-11)6-9-12(14)15/h4-9H,1-3H3/b9-6+
• InChI Key： IEBJAFJYVRUQCO-RMKNXTFCSA-N
• SMILES： ClC(/C=C/C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 222.0811428g/mol
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

(2E)-3-(4-tert-Butylphenyl)acryloyl chloride Security Information

• HazardClass：IRRITANT

Additional information on (2E)-3-(4-tert-Butylphenyl)acryloyl chloride

Comprehensive Overview of (2E)-3-(4-tert-Butylphenyl)acryloyl chloride (CAS No. 176690-89-4)

The chemical compound (2E)-3-(4-tert-Butylphenyl)acryloyl chloride (CAS No. 176690-89-4) is a specialized acryloyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. Its unique structure, featuring a tert-butylphenyl group conjugated with an acryloyl chloride moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing high-performance polymers, photoactive materials, and biologically active compounds.

One of the most searched questions related to (2E)-3-(4-tert-Butylphenyl)acryloyl chloride is its synthetic applications and reactivity. This compound is often employed in Michael addition reactions, nucleophilic substitutions, and polymerization processes. Its electron-deficient double bond and reactive acyl chloride group enable it to participate in diverse chemical transformations, making it a versatile building block for fine chemicals and advanced materials.

In recent years, the demand for sustainable chemistry and green synthesis has grown significantly. (2E)-3-(4-tert-Butylphenyl)acryloyl chloride aligns with these trends as researchers explore its use in catalyzed reactions and solvent-free conditions. For instance, its incorporation into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) has been investigated for applications in catalysis and molecular sensing.

Another hot topic is the compound's potential in pharmaceutical intermediates. The tert-butylphenyl group enhances lipophilicity, which is crucial for improving the bioavailability of drug candidates. This feature has led to its use in designing kinase inhibitors and anti-inflammatory agents, addressing current challenges in drug discovery and precision medicine.

From an industrial perspective, (2E)-3-(4-tert-Butylphenyl)acryloyl chloride is gaining attention for its role in advanced material science. Its ability to form cross-linked polymers and photo-responsive coatings makes it suitable for smart materials and optoelectronic devices. These applications are particularly relevant in the context of renewable energy and wearable technology, where lightweight and durable materials are in high demand.

Safety and handling of (2E)-3-(4-tert-Butylphenyl)acryloyl chloride are also frequently discussed. While it is not classified as a hazardous substance, proper storage conditions and handling protocols are essential to maintain its stability. Users often search for compatibility with common laboratory reagents and degradation pathways, emphasizing the need for best practices in chemical management.

In summary, (2E)-3-(4-tert-Butylphenyl)acryloyl chloride (CAS No. 176690-89-4) is a multifaceted compound with significant relevance in modern chemistry and material science. Its applications span from pharmaceutical development to innovative material design, reflecting its adaptability to current scientific and industrial trends. As research continues, this compound is expected to play an even greater role in addressing global challenges in healthcare, energy, and sustainability.